![molecular formula C10H10N2O B6169068 (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine CAS No. 2648895-53-6](/img/no-structure.png)
(3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine
Overview
Description
(3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine, or Indenooxazol-2-amine (INOXA) is a novel synthetic compound that has been studied in a variety of scientific research applications. INOXA has been found to possess a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments to study its effects on various biological systems.
Scientific Research Applications
(3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine has been studied in a variety of scientific research applications, including its use in the study of cancer, Alzheimer’s disease, and inflammation. (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine has been shown to possess anti-tumor, anti-inflammatory, and neuroprotective properties, making it a promising candidate for further research. In addition, (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine has been studied as a potential therapeutic agent for the treatment of a variety of neurological and cardiovascular diseases.
Mechanism of Action
The mechanism of action of (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine is not yet fully understood. However, it is known that (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine has a number of biochemical and physiological effects, including the inhibition of the enzyme acetylcholinesterase, the inhibition of the enzyme cyclooxygenase-2, and the activation of the enzyme sirtuin-1. In addition, (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine has been shown to possess antioxidant and anti-apoptotic properties, and to modulate the activity of several different transcription factors.
Biochemical and Physiological Effects
(3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine has been found to possess a number of biochemical and physiological effects. In vitro studies have shown that (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine can inhibit the enzyme acetylcholinesterase, leading to increased levels of the neurotransmitter acetylcholine. In addition, (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine has been found to inhibit the enzyme cyclooxygenase-2, leading to the inhibition of the production of pro-inflammatory mediators. (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine has also been found to possess antioxidant and anti-apoptotic properties, and to modulate the activity of several different transcription factors.
Advantages and Limitations for Lab Experiments
The use of (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine in laboratory experiments has a number of advantages. (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine is relatively easy to synthesize, and is relatively stable in aqueous solution. In addition, (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine has been found to possess a number of biochemical and physiological effects, making it a useful tool for studying various biological systems.
However, there are also some limitations to using (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine in laboratory experiments. (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine is a relatively new compound, and its mechanism of action is not yet fully understood. In addition, the effects of (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine on various biological systems are not yet fully understood, and further research is needed to better understand its effects.
Future Directions
There are a number of potential future directions for the research and development of (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine. First, further research is needed to better understand the mechanism of action of (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine. In addition, further research is needed to investigate the effects of (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine on various biological systems, including its effects on cancer, Alzheimer’s disease, and inflammation. Finally, further research is needed to develop new methods for the synthesis of (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine, as well as to develop new therapeutic applications for (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine.
Synthesis Methods
The synthesis of (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine has been studied extensively, with several different methods being developed. The most commonly used method involves the reaction of indene-1,2-dione and 2-aminobenzaldehyde in the presence of sodium hydroxide, resulting in the formation of (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine. This reaction is typically carried out in aqueous solution, and the product is then isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine involves the formation of the oxazole ring through a cyclization reaction. The starting material for this synthesis is 2-aminobenzaldehyde, which undergoes a series of reactions to form the final product.", "Starting Materials": [ "2-aminobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "2-chloro-1,3-dimethylimidazolinium chloride", "indene" ], "Reaction": [ "Step 1: Condensation of 2-aminobenzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide to form 3-oxo-3-phenylpropanenitrile", "Step 2: Cyclization of 3-oxo-3-phenylpropanenitrile with sulfuric acid to form 2-amino-3-phenyl-4H-indeno[1,2-d][1,3]oxazole", "Step 3: Diazotization of 2-amino-3-phenyl-4H-indeno[1,2-d][1,3]oxazole with sodium nitrite and hydrochloric acid to form the diazonium salt", "Step 4: Coupling of the diazonium salt with 2-chloro-1,3-dimethylimidazolinium chloride in the presence of sodium hydroxide to form (3aS,8aR)-3a-chloro-8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine", "Step 5: Reduction of (3aS,8aR)-3a-chloro-8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine with sodium borohydride to form (3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine" ] } | |
CAS RN |
2648895-53-6 |
Product Name |
(3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-amine |
Molecular Formula |
C10H10N2O |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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